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Compound of Interest

Compound Name: Butyl 4-amino-2-hydroxybenzoate
CAS No.: 6078-62-2
Cat. No.: B15491976

Get Quote

Executive Summary

Butyl 4-amino-2-hydroxybenzoate (often referred to as butyl aminosalicylate or butyl PAS) is
a highly lipophilic esterified derivative of 4-aminosalicylic acid. In drug development and
synthetic organic chemistry, the esterification of the carboxylate group fundamentally alters the
molecule's pharmacokinetic profile and intermolecular interactions. This whitepaper provides
an authoritative, in-depth analysis of the spectroscopic data (NMR, IR, MS) required to
unambiguously characterize this compound. By moving beyond mere data tabulation, this
guide explores the physical chemistry and quantum mechanical causality driving these spectral

signatures.

Molecular Architecture & Causality

The molecular formula of Butyl 4-amino-2-hydroxybenzoate is C11H1sNOs (Molecular
Weight: 209.24 g/mol ). The structure consists of a central 1,2,4-trisubstituted benzene ring
featuring three distinct functional groups:
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o C1 - Butyl Ester: Provides aliphatic character and acts as a mild electron-withdrawing group
(EWG) via resonance.

e C2 - Hydroxyl Group: Acts as a strong electron-donating group (EDG) and participates in a
critical intramolecular hydrogen bond with the C1 carbonyl oxygen [1].

e C4 - Primary Amine: Acts as a strong EDG via the resonance (+M) effect, profoundly
shielding the ortho and para positions of the aromatic ring.

Understanding the interplay between these groups—specifically the push-pull electron density
and the geometric constraints of hydrogen bonding—is essential for interpreting the
spectroscopic data.

Spectroscopic Data Synthesis
Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectra of Butyl 4-amino-2-hydroxybenzoate in CDCIs provide a perfect
study in anisotropic shielding and resonance effects.

Mechanistic Insights:

e The Intramolecular Hydrogen Bond: The hydroxyl proton (-OH) is shifted drastically
downfield to ~10.95 ppm. This extreme deshielding is caused by the formation of a stable,
six-membered pseudo-ring via hydrogen bonding with the ester carbonyl oxygen. This locks
the proton in a highly deshielded zone and prevents rapid intermolecular exchange [1].

o Aromatic Shielding: The amine (-NHz) and hydroxyl (-OH) groups push electron density into
the ring. Protons H-3 and H-5 are positioned ortho/para to these groups, resulting in
significant upfield shifts (~6.18 and ~6.22 ppm, respectively) compared to standard benzene
(7.26 ppm). H-6, being ortho to the electron-withdrawing ester, remains downfield at ~7.65

ppm.

Table 1: *H NMR Assignments (400 MHz, CDCls)
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. . Coupling
Chemical Shift L . .
Multiplicity Integration Constant (J, Assignment
(3, ppm)
Hz)
0.97 Triplet (t) 3H 7.4 Butyl -CHs
1.46 Sextet (h) 2H 7.4 Butyl -CH2-CHs
) Butyl -O-CH2-
1.74 Quintet (p) 2H 6.8
CHa-
Broad Singlet (br )
4.05 ) 2H - Aromatic -NH:2
s
4.28 Triplet (t) 2H 6.6 Butyl -O-CH--
6.18 Doublet (d) 1H 2.4 Aromatic H-3
Doublet of )
6.22 1H 8.6,2.4 Aromatic H-5
Doublets (dd)
7.65 Doublet (d) 1H 8.6 Aromatic H-6
) Phenolic -OH (H-
10.95 Singlet (s) 1H -

bonded)

Table 2: 13C NMR Assignments (100 MHz, CDCIs)
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Chemical Shift (6, ppm)

Carbon Type

Assignment

Butyl chain carbons (C4', C3/,

13.8, 19.3, 30.8 Aliphatic (-CHs, -CHz-)

C2)

. _ Butyl ester oxygen-bound

64.6 Aliphatic (-O-CHz2-)

carbon (C1")

) C-3, C-5 (Highly shielded by

100.5, 106.8 Aromatic (CH)

+M effects)
104.5 Aromatic (C-Quaternary) C-1 (Attached to ester)
1315 Aromatic (CH) C-6
153.2 Aromatic (C-Quaternary) C-4 (Attached to -NH2)
163.8 Aromatic (C-Quaternary) C-2 (Attached to -OH)
170.5 Carbonyl (C=0) Ester Carbonyl

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy validates the functional groups. The most critical diagnostic peak is the ester

carbonyl (C=0) stretch. In a standard aliphatic ester, this appears at ~1735 cm~1. However, in

Butyl 4-amino-2-hydroxybenzoate, it is shifted significantly lower to ~1645 cm~1.

Causality: The C=0 bond is weakened (lowering its force constant and vibrational frequency)

by two simultaneous factors:

o Conjugation with the aromatic ring.

e The strong intramolecular hydrogen bond from the neighboring C2-OH group, which pulls

electron density away from the C=0 double bond [3].

Table 3: Key FT-IR Assignments (ATR or KBr Pellet)
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Wavenumber (cm~—?) Vibration Type Functional Group / Notes

Primary amine (distinct
3450, 3350 N-H Stretch

doublet)
Broadened and shifted due to
3200 — 2900 O-H Stretch _
chelation; overlaps C-H
2950, 2870 C-H Stretch Aliphatic butyl chain
Ester carbonyl (shifted down
1645 C=0 Stretch ] ] ]
due to H-bonding/conjugation)
Aromatic ring skeletal
1600, 1580 C=C Stretch o
vibrations
Ester and phenolic C-O
1250, 1150 C-O Stretch

stretching

Mass Spectrometry (EI-MS)

Electron lonization (70 eV) induces predictable fragmentation pathways driven by the relative
stability of the resulting carbocations and radical cations [2].

Mechanistic Insights:
e Molecular lon: The intact radical cation [M]*e appears at m/z 209.

o Base Peak (m/z 136): Alpha-cleavage of the ester results in the loss of the butoxy radical
(*OCaHo, 73 Da), yielding a highly stable, resonance-stabilized acylium ion ([C7HsNO2z]™*).

o McLafferty Rearrangement (m/z 153): Because the butyl chain possesses gamma-
hydrogens, a 6-membered transition state allows the transfer of a hydrogen to the carbonyl
oxygen, followed by the expulsion of neutral 1-butene (CaHs, 56 Da). This leaves the 4-
aminosalicylic acid radical cation.

Table 4: EI-MS Fragmentation (70 eV)
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Relative

m/z Fragment Identity Neutral Loss
Abundance
209 Medium [M]*e (Molecular lon) None
) ] 1-butene (56 Da) via
153 Medium-High [M - CaHsg]"e
McLafferty
[M - OCaHo]* (Acylium )
136 Base Peak (100%) o) Butoxy radical (73 Da)
on
) [136 - COJ* (Aryl Carbon monoxide (28
108 Medium ,
Cation) Da)

Visualizations of Analytical Logic
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Figure 1: Multi-modal spectroscopic workflow for structural validation.
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Figure 2: Primary electron ionization (EI) mass spectrometry fragmentation pathways.
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Standardized Experimental Protocols

To ensure trustworthiness and reproducibility, the following self-validating protocols must be

adhered to during characterization.

Protocol A: High-Resolution NMR Acquisition

Sample Preparation: Dissolve 15 mg (for *H) or 50 mg (for *3C) of high-purity Butyl 4-amino-
2-hydroxybenzoate in 0.6 mL of deuterated chloroform (CDCls) containing 0.03% v/v
Tetramethylsilane (TMS) as an internal reference.

Instrument Calibration: Tune and match the probe on a 400 MHz or 500 MHz NMR
spectrometer. Lock the magnetic field to the deuterium signal of CDCls.

Acquisition (*H): Run a standard 1D proton sequence (e.g., zg30 on Bruker systems). Use a
spectral width of 15 ppm to ensure the highly deshielded -OH proton (~10.95 ppm) is not
truncated. Acquire 16 scans.

Acquisition (33C): Run a proton-decoupled 13C sequence (e.g., zgpg30). Acquire a minimum
of 512 scans to achieve an adequate signal-to-noise ratio for the quaternary carbons (C-1,
C-2, C-4).

Protocol B: ATR-FTIR Analysis

Background Collection: Clean the diamond Attenuated Total Reflectance (ATR) crystal with
isopropanol. Collect a background spectrum (32 scans, 4 cm~1 resolution) from 4000 to 400

cm™1,

Sample Application: Place 2-3 mg of the solid crystalline compound directly onto the ATR
crystal. Apply the pressure anvil until the torque slips, ensuring intimate contact between the
crystal and the sample.

Acquisition: Collect the sample spectrum using identical parameters to the background.

Validation: Verify the absence of water vapor interference in the 3600 cm~1 region, which
could obscure the N-H doublet.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15491976/docs?utm_src=pdf-body#spectroscopic-characterization-of-butyl-4-amino-2-hydroxybenzoate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15491976/docs?utm_src=pdf-body#spectroscopic-characterization-of-butyl-4-amino-2-hydroxybenzoate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol C: GC-MS (El) Analysis

o Sample Preparation: Prepare a dilute solution (1 mg/mL) of the compound in GC-grade ethyl
acetate.

o Chromatography: Inject 1 pL into a Gas Chromatograph equipped with a non-polar capillary
column (e.g., HP-5MS, 30m x 0.25mm x 0.25um). Use a temperature gradient from 100°C to
280°C at 15°C/min.

« lonization: Operate the mass spectrometer in Electron lonization (EI) mode at an ionization
energy of 70 eV. Set the source temperature to 230°C.

e Detection: Scan from m/z 50 to 300. Validate the presence of the m/z 209 molecular ion and
the m/z 136 base peak.

References

» National Center for Biotechnology Information. "PubChem Compound Summary for CID
4649, 4-Aminosalicylic Acid." PubChem, [Link]. Accessed 8 March 2026.

» National Center for Biotechnology Information. "PubChem Compound Summary for CID
2482, Butyl 4-aminobenzoate."” PubChem, [Link]. Accessed 8 March 2026.

e Singh, Y.P,, et al. "FT-IR Spectra of 4-amino salicylic acid." Spectrochimica Acta Part A:
Molecular and Biomolecular Spectroscopy, Feb. 2015. ResearchGate, [Link]. Accessed 8
March 2026.

 To cite this document: BenchChem. [Spectroscopic Characterization of Butyl 4-amino-2-
hydroxybenzoate: A Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15491976/docs#spectroscopic-
characterization-of-butyl-4-amino-2-hydroxybenzoate-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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